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The Hinsberg Test
The Hinsberg test is a widely used method for distinguishing between primary, secondary, and

tertiary amines.[1][2] The test relies on the reaction of amines with benzenesulfonyl chloride

(the Hinsberg reagent) in the presence of an aqueous alkali.[3][4] The differing outcomes of this

sulfonamide-forming reaction for each amine class allow for their differentiation.

Principle:

Primary amines react with benzenesulfonyl chloride to form an N-substituted sulfonamide.[5]

This resulting sulfonamide has an acidic proton on the nitrogen atom, which allows it to be

deprotonated by the alkali (e.g., NaOH or KOH), forming a water-soluble salt.[3] Subsequent

acidification of this solution re-protonates the sulfonamide, causing it to precipitate.[6]

Secondary amines react to form an N,N-disubstituted sulfonamide.[5] This molecule lacks an

acidic proton on the nitrogen and is therefore insoluble in the alkali solution, appearing as a

precipitate.[3] It also remains insoluble upon acidification.

Tertiary amines do not have a hydrogen atom on the nitrogen to be replaced, so they do not

react with benzenesulfonyl chloride to form a stable sulfonamide.[2] Under the reaction

conditions, they remain as an insoluble layer. Upon acidification, they typically dissolve to

form soluble ammonium salts.[3][6]
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To a clean test tube, add 0.5 mL (or 0.5 g) of the amine to be tested.

Add 10 mL of 10% aqueous sodium hydroxide solution.

Add 1 mL of benzenesulfonyl chloride.

Stopper the test tube and shake the mixture vigorously for 5-10 minutes.

Observe the appearance of the solution. If a precipitate forms, it indicates a secondary

amine.

If the solution is clear (a single layer), it suggests a primary amine. To confirm, acidify the

solution by adding concentrated HCl dropwise until the solution is acidic to litmus paper.[7]

The formation of a precipitate upon acidification confirms the presence of a primary amine.

If the amine was initially insoluble and remains so after the addition of the reagent, it is likely

a tertiary amine. Add dilute HCl; the insoluble layer should dissolve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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